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Compound of Interest

Compound Name: 1-n-Octylpyrrole

CAS No.: 50966-65-9

Cat. No.: B1588951 Get Quote

1-n-Octylpyrrole is classified as a hazardous chemical. The primary hazards are severe skin

burns and serious eye damage.[1] It is crucial to understand the specific warnings associated

with this compound.

GHS Classification:

Skin Corrosion/Irritation: Category 1B. Causes severe skin burns.

Serious Eye Damage/Eye Irritation: Category 1. Causes serious eye damage.[1]

Aquatic Hazard (Acute): Category 2.

Aquatic Hazard (Chronic): Category 2. Toxic to aquatic life with long-lasting effects.

Signal Word: Danger[1]

Hazard Pictograms:

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2]

H318: Causes serious eye damage.[1]

May be harmful if swallowed or in contact with skin.[1]
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Precautionary Statements:

P260: Do not breathe dusts or mists.[1]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[1][2]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water or shower.[1][2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][2]

P310: Immediately call a POISON CENTER/doctor.[2]

P501: Dispose of contents/container to industrial combustion plant.[1]

Physicochemical and Toxicological Properties
Understanding the physical and chemical properties of 1-n-octylpyrrole is fundamental to its

safe handling.

Physicochemical Data:

Property Value Source

Molecular Formula C12H21N [1][3][4]

Molecular Weight 179.31 g/mol [3]

CAS Number 50966-65-9 [3][5]

Boiling Point 130 °C / 13 mmHg [3][5]

Density 0.87 g/cm³ [5]

Appearance
Clear, colorless to light

yellow/orange liquid
[5]

Purity >95.0% (GC) [3]
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Toxicological Data:

Endpoint Value Species Source

Acute Oral Toxicity

(LD50)
2,050 mg/kg Rat

While it is not classified as acutely toxic, it may be harmful if swallowed or in contact with skin.

[1] It is not classified as a respiratory or skin sensitizer, germ cell mutagen, carcinogen, or

reproductive toxicant.[1]

Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential, incorporating engineering controls,

administrative procedures, and personal protective equipment.

Engineering Controls:

Work with 1-n-octylpyrrole should be conducted in a well-ventilated area, preferably within

a chemical fume hood.

An eyewash station and safety shower must be readily accessible in the immediate work

area.[6]

Personal Protective Equipment (PPE):

The selection and proper use of PPE is the final line of defense against exposure.[7]

Eye and Face Protection: Chemical safety goggles that fully seal around the eyes are

mandatory.[7] For operations with a higher risk of splashing, a face shield should be worn in

addition to goggles.[7] All eye and face protection must be ANSI Z87.1 compliant.[7]

Hand Protection: Chemically resistant gloves are required. Given that 1-n-octylpyrrole can

cause severe skin burns, ensure the chosen gloves are appropriate for this chemical. Nitrile

gloves may not offer sufficient protection against all chemicals; consult a glove compatibility

chart.[7] Always inspect gloves for tears or punctures before use.
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Skin and Body Protection: A lab coat or gown that is impermeable to chemicals, long-

sleeved, and closes in the back is required.[8] Closed-toe shoes are mandatory. For larger

quantities or tasks with a high splash potential, additional protective clothing such as an

apron may be necessary.[9]

Respiratory Protection: If working outside of a fume hood or if vapors/mists are generated, a

respirator may be required.[10] Consult with your institution's environmental health and

safety department for proper respirator selection and fit-testing.

PPE Donning and Doffing Workflow:

Donning (Putting On) PPE

Doffing (Removing) PPE

Wash Hands Thoroughly Put on Gown/Lab Coat Put on Respirator (if required) Put on Goggles/Face Shield Put on Gloves (over cuffs)

Remove Gloves Remove Gown/Lab Coat Wash Hands Remove Goggles/Face Shield Remove Respirator (if worn) Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Sequential workflow for donning and doffing Personal Protective Equipment.

Safe Handling and Storage
Handling:

Avoid all direct contact with the skin, eyes, and clothing.[6]

Do not breathe vapors or spray.[1]

Use only in a chemical fume hood.
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When transferring, use only non-sparking tools and take precautionary measures against

static discharge.[11]

Keep the container tightly closed when not in use.[11][12]

Wash hands thoroughly after handling.[6]

Storage:

Store in a cool, dry, and well-ventilated area.[13][14]

Keep containers tightly closed.[6]

Store away from incompatible materials such as strong oxidizing agents.

The storage area should be isolated from combustible materials.[14]

First-Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

First-Aid Procedures Workflow:

Exposure Occurs

Skin Contact

Immediately remove contaminated clothing.

Rinse skin with copious amounts of water for at least 15-20 minutes.

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with water for at least 20 minutes, lifting eyelids.

Remove contact lenses if possible.

Seek immediate medical attention.

Inhalation

Move person to fresh air.

If not breathing, give artificial respiration.

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.

Rinse mouth with water.

Seek immediate medical attention.
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Caption: Immediate first-aid actions for different routes of exposure to 1-n-octylpyrrole.
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Spill and Emergency Procedures
Proper spill response is crucial to prevent wider contamination and exposure. A distinction is

made between minor and major spills.

Minor Spill (< 4 L and not in a common area):[15]

Alert personnel in the immediate area.

Don appropriate PPE (at a minimum, double gloves, safety goggles, and a lab coat).[16]

Contain the spill with absorbent material (e.g., sand, diatomaceous earth, or universal

binding agents) by working from the outside in.[1][15][16]

Carefully collect the absorbed material and place it in a labeled, sealed container for

hazardous waste disposal.[15][17]

Clean the spill area with soap and water.[15][16]

Dispose of all contaminated materials, including PPE, as hazardous waste.[17]

Major Spill (> 4 L or in a public area):[15]

Evacuate the area immediately.[16]

Notify your supervisor and the institution's emergency response team (e.g., Environmental

Health & Safety).[16]

If safe to do so, close the doors to the affected area to contain vapors.

Do not attempt to clean up a major spill unless you are trained and equipped to do so.

Spill Response Workflow:
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Spill Occurs
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Caption: Decision and action workflow for responding to a chemical spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Specific Hazards: Hazardous combustion products may include nitrogen oxides and carbon

oxides.

Protective Equipment: Firefighters should wear full protective clothing and self-contained

breathing apparatus (SCBA).[1]

Disposal Considerations
All waste containing 1-n-octylpyrrole, including contaminated absorbents and PPE, must be

disposed of as hazardous waste.[17] Follow all local, state, and federal regulations for

hazardous waste disposal. Do not dispose of down the drain.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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